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Compound of Interest

Compound Name: Diethoxydimethylsilane

Cat. No.: B1329274

This in-depth technical guide provides a comprehensive overview of the key physical properties
of diethoxydimethylsilane, specifically its boiling point and density. The information is tailored
for researchers, scientists, and professionals in drug development who utilize silane
compounds in their work. This document summarizes critical data, outlines general
experimental methodologies for its determination, and presents a logical workflow for quality
assessment.

Core Physical Properties

Diethoxydimethylsilane, a member of the organosilicon family, is a versatile chemical
intermediate. An accurate understanding of its physical properties is paramount for its effective
use in synthesis, formulation, and material science applications.

Data Summary

The boiling point and density of diethoxydimethylsilane are fundamental parameters for its
handling, purification, and reaction control. The following table summarizes the reported values
from various sources.
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Physical Property Value Conditions

N ) At standard atmospheric
Boiling Point 114-115 °CJ[1]

pressure (760 mmHg)

114 °C[2][3][41[5] (lit.)
Density 0.8395 g/mL[1] Not specified
0.865 g/mL[2][4][5][6] At 25 °C (lit.)
0.853 g/cm3 At 20 °C[3]

Note: "(lit.)" indicates a value taken from scientific literature.

Experimental Protocols for Property Determination

While specific experimental documentation for diethoxydimethylsilane is not publicly detailed,
its physical properties can be accurately determined using standard laboratory techniques. The
following are generalized protocols that are widely applicable.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For diethoxydimethylsilane, this can be determined by several methods:

 Distillation Method: A simple distillation apparatus can be used. The substance is heated,
and the temperature at which the liquid actively boils and its vapor condenses is recorded as
the boiling point. This method is also suitable for purification.[7]

o Reflux Method: By heating the liquid under reflux, the temperature of the vapor that is in
equilibrium with the boiling liquid can be measured. This provides an accurate boiling point
reading.[7]

e Thiele Tube Method: This micro-scale method is efficient for determining the boiling point
with a small amount of sample. The sample is heated in a sealed capillary tube immersed in
a heating bath, and the temperature at which a rapid stream of bubbles emerges is

observed.[7]
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For high-purity silane compounds, Gas Chromatography-Mass Spectrometry (GC-MS) can be
employed to separate and identify components, with the retention time being related to the
boiling point of the analyte.[8]

Density Determination

Density, the mass per unit volume, is a crucial characteristic for quality control and dosage
calculations.

o Pycnometer Method: A pycnometer, a flask with a specific, known volume, is weighed empty,
then filled with diethoxydimethylsilane and weighed again. The density is calculated by
dividing the mass of the liquid by the known volume of the pycnometer. This method is highly
accurate.

» Hydrometer Method: For a less precise but quicker measurement, a hydrometer can be
floated in the liquid. The density is read directly from the calibrated scale on the hydrometer

stem at the point where the liquid surface meets it.

Logical Workflow for Quality Assessment

The following diagram illustrates a typical workflow for the quality assessment of a
diethoxydimethylsilane sample, incorporating the determination of its physical properties.
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Sample Reception & Initial Inspection

Receive Diethoxydimethylsilane Sample

Visual Inspection (Colorless Liquid)

Physical

Boiling Point Measurement Density Measurement
(e.g., Distillation, Thiele Tube) (e.g., Pycnometer)

Data Matches Discrepancy Found

/ S~o

/Purity Confirmed ‘\\Ilnpuri fes Detected
~

Quality Control Passed

—_t-

inal Assess?ﬁenL

SS

Further Investigation / Rejection

Click to download full resolution via product page

Caption: Workflow for physical property assessment of Diethoxydimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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